Cas no 1006440-43-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid)

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid structure
1006440-43-2 structure
Product Name:2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid
CAS No:1006440-43-2
MF:C8H11N3O6S
MW:277.254440546036
MDL:MFCD05862149
CID:3160081
PubChem ID:19621761
Update Time:2025-04-21

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methane]sulfonyl}acetic acid
    • 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid
    • C8H11N3O6S
    • 2-[(3,5-dimethyl-4-nitropyrazol-1-yl)methylsulfonyl]acetic acid
    • 2-(((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid
    • 2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
    • AKOS000311817
    • STL414479
    • (3,5-DIMETHYL-4-NITROPYRAZOL-1-YL)METHANESULFONYLACETIC ACID
    • GQB44043
    • 2-(((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)aceticacid
    • {[(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
    • 2-{[(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
    • 1006440-43-2
    • EN300-92440
    • MDL： MFCD05862149
    • Inchi： 1S/C8H11N3O6S/c1-5-8(11(14)15)6(2)10(9-5)4-18(16,17)3-7(12)13/h3-4H2,1-2H3,(H,12,13)
    • InChI Key： KBIIJQXUUQRLCA-UHFFFAOYSA-N
    • SMILES： S(CC(=O)O)(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 277.03685625Da
  • Monoisotopic Mass: 277.03685625Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 143Ų

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM483629-1g
2-(((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid
 1006440-43-2 97%
1g
 $235 2022-06-14
Chemenu
CM483629-5g
2-(((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid
 1006440-43-2 97%
5g
 $696 2022-06-14
Enamine
EN300-92440-0.05g
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
 1006440-43-2 90%
0.05g
 $97.0 2023-09-01
Enamine
EN300-92440-0.1g
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
 1006440-43-2 90%
0.1g
 $144.0 2023-09-01
Enamine
EN300-92440-0.25g
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
 1006440-43-2 90%
0.25g
 $206.0 2023-09-01
Enamine
EN300-92440-0.5g
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
 1006440-43-2 90%
0.5g
 $391.0 2023-09-01
Enamine
EN300-92440-1.0g
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
 1006440-43-2 90%
1.0g
 $513.0 2023-02-11
Enamine
EN300-92440-2.5g
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
 1006440-43-2 90%
2.5g
 $1008.0 2023-09-01
Enamine
EN300-92440-5.0g
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
 1006440-43-2 90%
5.0g
 $1488.0 2023-02-11
Enamine
EN300-92440-10.0g
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
 1006440-43-2 90%
10.0g
 $2209.0 2023-02-11

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid Related Literature

Related Categories

1006440-43-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid) Related Products

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.